Cas no 2171882-36-1 (ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate)

• Product Name: ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate
• CAS No: 2171882-36-1
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6213746
• PubChem ID: 165839689
• Update Time: 2025-09-19

ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate
• 2171882-36-1
• ethyl 2-[(5-methylpyridin-3-yl)sulfanyl]acetate
• EN300-1478348

• Inchi： 1S/C10H13NO2S/c1-3-13-10(12)7-14-9-4-8(2)5-11-6-9/h4-6H,3,7H2,1-2H3
• InChI Key： PBJBOALJUJVYLA-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.5Ų

Additional information on ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate

Introduction to Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate (CAS No. 2171882-36-1)

Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate, a compound with the chemical formula C₉H₁₂O₂S, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 2171882-36-1, has garnered attention due to its structural properties and potential applications in drug development. The presence of a pyridine ring with a methyl substituent and a sulfanylacetic acid ester moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate features a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring is particularly valuable in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The methyl group at the 5-position of the pyridine ring enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and better absorption rates in biological systems.

The sulfanylacetic acid ester group at the 2-position of the pyridine ring introduces a polar region to the molecule, which can improve solubility and binding affinity. This feature is particularly important in drug design, as it allows for better interaction with biological targets while maintaining structural stability. The ester group can also be hydrolyzed under certain conditions, providing a pathway for further functionalization and modification.

Recent research has highlighted the importance of heterocyclic compounds like Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate in the development of new therapeutic agents. Studies have shown that pyridine derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate makes it a promising candidate for further investigation in these areas.

In particular, the sulfanylacetic acid ester moiety has been found to enhance the bioavailability of drugs when incorporated into their structures. This is due to the ability of the ester group to improve solubility and facilitate absorption through biological membranes. Additionally, the presence of both hydrophobic and hydrophilic regions in Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate allows it to interact effectively with various biological targets, making it a versatile building block for drug design.

Current research efforts are focused on exploring the synthetic pathways and derivatives of Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate. By modifying its structure, scientists aim to develop new compounds with enhanced pharmacological properties. For instance, replacing the ester group with other functional moieties could lead to novel derivatives with improved stability or targeted action. These modifications are crucial for optimizing drug candidates for clinical use.

The role of computational chemistry and molecular modeling in understanding the behavior of Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate cannot be overstated. Advanced computational methods allow researchers to predict how this compound will interact with biological targets at an atomic level. This information is invaluable for designing experiments and guiding synthetic efforts towards achieving desired pharmacological outcomes.

Moreover, green chemistry principles are being increasingly applied in the synthesis of Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate to minimize environmental impact. By employing sustainable methodologies, researchers aim to reduce waste and energy consumption during production processes. This aligns with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

The potential applications of Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate extend beyond pharmaceuticals into agrochemicals. Its structural features make it a suitable candidate for developing new pesticides and herbicides that are effective yet environmentally benign. Such applications would contribute to improving agricultural productivity while reducing harm to non-target organisms.

In conclusion, Ethyl 2-(5-methylpyridin-3-yl)sulfanylacetate (CAS No. 2171882-36-1) is a multifaceted compound with significant potential in various fields of science and industry. Its unique structural features make it an attractive candidate for further research and development, particularly in drug discovery and agrochemical applications. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and technological innovation.